Cas no 1351622-28-0 (2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride)

• Product Name: 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• CAS No: 1351622-28-0
• MF: C₁₈H₂₃Cl₂N₃O₂
• MW: 384.300122499466
• CID: 6245624
• PubChem ID: 71782698
• Update Time: 2025-06-19

2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride
• 2-(2-chlorophenyl)-1-(4-((3,5-dimethylisoxazol-4-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• 1351622-28-0
• AKOS026686107
• 2-(2-chlorophenyl)-1-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]ethanone;hydrochloride
• F5860-0184
• VU0526052-1
• 2-(2-chlorophenyl)-1-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride

• Inchi： 1S/C18H22ClN3O2.ClH/c1-13-16(14(2)24-20-13)12-21-7-9-22(10-8-21)18(23)11-15-5-3-4-6-17(15)19;/h3-6H,7-12H2,1-2H3;1H
• InChI Key： WRXKRIDNZAAFHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCN(CC2C(C)=NOC=2C)CC1)=O.Cl

Computed Properties

• Exact Mass: 383.1167324g/mol
• Monoisotopic Mass: 383.1167324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride

Introduction to 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride (CAS No. 1351622-28-0)

2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride, identified by its CAS number 1351622-28-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride incorporates several key functional groups that contribute to its unique pharmacological properties. The presence of a chlorophenyl moiety and a piperazine ring suggests potential interactions with biological targets such as receptors and enzymes. Additionally, the 3,5-dimethyl-1,2-oxazole substituent adds another layer of complexity, which may influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The structural features of 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}ethan-1-one hydrochloride make it a candidate for further investigation in these areas. Specifically, the combination of a chlorophenyl group and a methylpiperazine moiety has been associated with activities that could be relevant to conditions such as hypertension and cognitive disorders.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. The 3,5-dimethyl-1,2-oxazole ring is known to enhance binding affinity to certain receptors, while the hydrochloride salt form improves solubility in aqueous solutions, facilitating its use in various experimental settings. These properties make it an attractive candidate for drug discovery efforts aimed at developing multi-target directed ligands (MTDLs).

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(2-chlorophenyl)-1-{4-(3,5-dimethyl-1,2-oxazol-4-ylmethylpiperazin-1-y)ethanone hydrochloride (CAS No. 1351622 - 28 - 0) with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in various pathological processes. These findings align with the increasing trend toward developing dual or triple inhibitors that can provide synergistic therapeutic benefits.

The pharmaceutical industry has been particularly interested in compounds that can modulate neurotransmitter systems. The presence of a methylpiperazine group in the structure of this compound hints at potential interactions with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. Preclinical studies have begun to explore these interactions further, with initial results suggesting that 1351622 - 28 - 0 may have therapeutic potential in conditions such as depression and anxiety disorders.

Another area where this compound shows promise is in the treatment of cardiovascular diseases. The chlorophenyl moiety has been shown to interact with adrenergic receptors, which play a key role in regulating blood pressure and heart rate. By modulating these receptors, 1351622 - 28 - 0 could potentially be developed into a drug that helps manage hypertension and related complications.

The synthesis of (CAS No. 1351622280) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have been exploring novel synthetic routes to improve efficiency and scalability without compromising the integrity of the final product. Advances in green chemistry principles have also been applied to minimize waste and reduce environmental impact during production.

In conclusion,(CAS No:1351622280) stands out as a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Its ability to interact with multiple targets makes it an ideal candidate for developing innovative therapies across various therapeutic areas including neurological disorders,hypertension,cognitive impairments etc.. As research progresses,(CAS No:1351622280) is expected to contribute significantly towards addressing unmet medical needs through targeted drug development strategies.